(4-Cyclopropyl-1,3-thiazol-2-yl)methanol hydrochloride
Overview
Description
“(4-Cyclopropyl-1,3-thiazol-2-yl)methanol hydrochloride” is a chemical compound with the molecular formula C7H10ClNOS . It has a molecular weight of 191.68 g/mol. The IUPAC name for this compound is (4-cyclopropylthiazol-2-yl)methanol .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H9NOS/c9-3-7-8-6(4-10-7)5-1-2-5/h4-5,9H,1-3H2 . This code provides a specific description of the molecular structure of the compound.Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . .Scientific Research Applications
Molecular Aggregation and Solvent Effects
The compound (4-Cyclopropyl-1,3-thiazol-2-yl)methanol hydrochloride and its derivatives have been studied for their molecular aggregation properties in different solvents. Spectroscopic studies on similar compounds show that the structure of the substituent group significantly impacts molecule aggregation interactions, and different spectral forms can emerge due to changes in compound concentration and solvent type, indicating a solvent effect on molecular aggregation (Matwijczuk et al., 2016).
Synthesis of Novel Derivatives
Research has delved into the synthesis of novel derivatives involving compounds structurally similar to this compound. These studies explore the cyclization processes of various compounds to yield new products, highlighting the compound's versatility in creating a diverse array of chemical structures and potentially valuable derivatives (Pokhodylo et al., 2009).
Catalytic Applications
The compound and its related structures have been investigated for their potential as catalysts in chemical reactions. For instance, the encapsulation of a molybdenum(VI) complex with a thiazole-hydrazone ligand has shown significant promise as a reusable catalyst for the oxidation of primary alcohols and hydrocarbons. This research underlines the compound's relevance in catalysis, emphasizing its stability, recycling ability, and operational flexibility (Ghorbanloo & Maleki Alamooti, 2017).
Synthesis and Structural Studies
Numerous studies focus on synthesizing and characterizing compounds structurally related to this compound. These works provide deep insights into the synthesis routes, structural optimization, and potential applications of such compounds in various fields, including their antimicrobial properties and potential as bioisosteres of known inhibitors (Abbasi et al., 2019).
Safety and Hazards
properties
IUPAC Name |
(4-cyclopropyl-1,3-thiazol-2-yl)methanol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NOS.ClH/c9-3-7-8-6(4-10-7)5-1-2-5;/h4-5,9H,1-3H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNICZGNZMSEIHZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CSC(=N2)CO.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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